Cas no 1354963-49-7 (3-{[3-(trifluoromethoxy)phenyl]methyl}azetidine hydrochloride)

• Product Name: 3-{[3-(trifluoromethoxy)phenyl]methyl}azetidine hydrochloride
• CAS No: 1354963-49-7
• MF: C₁₁H₁₃ClF₃NO
• MW: 267.675232648849
• MDL: MFCD20731253
• CID: 4592792
• PubChem ID: 56828156
• Update Time: 2025-06-15

3-{[3-(trifluoromethoxy)phenyl]methyl}azetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-{[3-(trifluoromethoxy)phenyl]methyl}azetidine hydrochloride

• MDL： MFCD20731253
• Inchi： 1S/C11H12F3NO.ClH/c12-11(13,14)16-10-3-1-2-8(5-10)4-9-6-15-7-9;/h1-3,5,9,15H,4,6-7H2;1H
• InChI Key： HWNMSWYAVCERMM-UHFFFAOYSA-N
• SMILES： C(C1CNC1)C1C=CC=C(OC(F)(F)F)C=1.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-{[3-(trifluoromethoxy)phenyl]methyl}azetidine hydrochloride

Research Brief on 3-{[3-(trifluoromethoxy)phenyl]methyl}azetidine hydrochloride (CAS: 1354963-49-7)

3-{[3-(Trifluoromethoxy)phenyl]methyl}azetidine hydrochloride (CAS: 1354963-49-7) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique azetidine core and trifluoromethoxy phenyl moiety, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its pharmacological properties, synthetic pathways, and potential clinical applications, making it a compound of high interest for drug discovery and development.

The synthesis of 3-{[3-(trifluoromethoxy)phenyl]methyl}azetidine hydrochloride involves a multi-step process that includes the introduction of the trifluoromethoxy group and the subsequent formation of the azetidine ring. Recent advancements in synthetic chemistry have optimized these steps, improving yield and purity, which are critical for scaling up production for preclinical and clinical studies. The compound's structural features, including its lipophilicity and hydrogen-bonding capabilities, contribute to its favorable pharmacokinetic profile, enhancing its bioavailability and CNS penetration.

Pharmacological studies have demonstrated that 3-{[3-(trifluoromethoxy)phenyl]methyl}azetidine hydrochloride exhibits high affinity for specific neurotransmitter receptors, particularly those involved in mood regulation and cognitive function. In vitro and in vivo experiments have shown that the compound can modulate receptor activity with high selectivity, reducing off-target effects. These findings suggest its potential utility in treating neurological and psychiatric disorders, such as depression, anxiety, and schizophrenia. Ongoing research is focused on elucidating its mechanism of action and optimizing its therapeutic index.

In addition to its CNS applications, recent investigations have explored the compound's potential in other therapeutic areas. For instance, preliminary data indicate that 3-{[3-(trifluoromethoxy)phenyl]methyl}azetidine hydrochloride may possess anti-inflammatory and analgesic properties, opening new avenues for its use in pain management and autoimmune diseases. These diverse pharmacological effects highlight the compound's versatility and underscore the importance of further research to fully understand its therapeutic potential.

Despite its promising profile, challenges remain in the development of 3-{[3-(trifluoromethoxy)phenyl]methyl}azetidine hydrochloride as a drug candidate. Issues such as metabolic stability, potential drug-drug interactions, and long-term safety need to be addressed through comprehensive preclinical and clinical studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 3-{[3-(trifluoromethoxy)phenyl]methyl}azetidine hydrochloride (CAS: 1354963-49-7) represents a promising candidate for drug development, with potential applications in CNS disorders and beyond. Continued research into its pharmacological properties, synthetic optimization, and clinical potential will be critical to realizing its full therapeutic value. This compound exemplifies the innovative approaches being pursued in chemical biology and pharmaceutical research to address unmet medical needs.